3-(6-chloropyridin-3-yl)aniline
Overview
Description
3-(6-chloropyridin-3-yl)aniline (3-chloroaniline) is an important organic compound that is widely used in a variety of scientific research applications. It is a highly versatile compound that can be used as a starting material for the synthesis of a wide range of organic molecules. In addition, 3-chloroaniline has been found to have a number of biochemical and physiological effects, making it a useful tool for studying the effects of chemical compounds on living organisms.
Scientific Research Applications
3-Chloroaniline has been used in a wide variety of scientific research applications, including drug discovery, materials science, and biochemistry. In drug discovery, 3-chloroaniline has been used as a starting material for the synthesis of a variety of pharmaceuticals, including anti-inflammatory and anti-cancer drugs. In materials science, 3-chloroaniline has been used as a precursor for the synthesis of polymers and other materials. Finally, in biochemistry, 3-chloroaniline has been used to study the effects of chemical compounds on living organisms.
Mechanism of Action
The exact mechanism of action of 3-chloroaniline is still not completely understood. However, it is believed that 3-chloroaniline acts as a competitive inhibitor of enzymes, blocking the activity of enzymes that are involved in a variety of biochemical pathways. It is also believed that 3-chloroaniline can act as an agonist of certain receptors, stimulating the activity of these receptors and thus producing a variety of physiological effects.
Biochemical and Physiological Effects
3-Chloroaniline has been found to have a number of biochemical and physiological effects. In particular, it has been found to have anti-inflammatory, anticonvulsant, and neuroprotective effects. In addition, 3-chloroaniline has been found to have an inhibitory effect on the production of certain pro-inflammatory cytokines, suggesting that it may be useful in the treatment of autoimmune diseases. Finally, 3-chloroaniline has been found to have an inhibitory effect on the release of certain neurotransmitters, suggesting that it may be useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The use of 3-chloroaniline in laboratory experiments has a number of advantages. First, it is a relatively inexpensive and widely available compound. Second, it has a wide range of applications, making it a versatile tool for a variety of scientific research. Third, it is relatively stable and can be stored for long periods of time without degrading. However, there are also certain limitations to the use of 3-chloroaniline in laboratory experiments. For example, it has a low solubility in water, making it difficult to use in aqueous solutions. In addition, 3-chloroaniline can be toxic if ingested or inhaled in large quantities.
Future Directions
There are a number of potential future directions for the use of 3-chloroaniline in scientific research. First, it could be used as a starting material for the synthesis of a wide range of organic molecules, including pharmaceuticals and materials. Second, it could be used to study the effects of chemical compounds on living organisms, such as the effects of drugs on the human body. Third, it could be used in the development of new drugs, such as anti-inflammatory and anti-cancer drugs. Finally, it could be used in the development of new materials, such as polymers and other materials.
Synthesis Methods
3-Chloroaniline is typically synthesized through a two-step process. The first step involves the reaction of aniline with a chlorinating agent such as phosphorus trichloride (PCl3) or thionyl chloride (SOCl2). This reaction produces a chlorinated aniline derivative, which is then converted to 3-chloroaniline through a second reaction with an alkali such as sodium hydroxide (NaOH). This two-step process is the most commonly used method for synthesizing 3-chloroaniline, though other methods such as the use of a Grignard reagent or a catalytic hydrogenation reaction have also been reported.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(6-chloropyridin-3-yl)aniline involves the reaction of 6-chloronicotinic acid with aniline in the presence of a dehydrating agent.", "Starting Materials": [ "6-chloronicotinic acid", "aniline", "dehydrating agent" ], "Reaction": [ "Step 1: Dissolve 6-chloronicotinic acid and aniline in a suitable solvent such as ethanol or methanol.", "Step 2: Add a dehydrating agent such as phosphorus pentoxide or thionyl chloride to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then filter off any solid precipitate.", "Step 5: Wash the solid precipitate with a suitable solvent to remove any impurities.", "Step 6: Recrystallize the purified product from a suitable solvent to obtain 3-(6-chloropyridin-3-yl)aniline as a white solid." ] } | |
CAS RN |
897373-57-8 |
Molecular Formula |
C11H9ClN2 |
Molecular Weight |
204.7 |
Purity |
95 |
Origin of Product |
United States |
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